Cas no 1803731-93-2 (2,4-Difluoro-5-(trifluoromethoxy)benzonitrile)

• Product Name: 2,4-Difluoro-5-(trifluoromethoxy)benzonitrile
• CAS No: 1803731-93-2
• MF: C₈H₂F₅NO
• MW: 223.09959936142
• CID: 4705645
• Update Time: 2023-08-15

2,4-Difluoro-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C8H2F5NO/c9-5-2-6(10)7(1-4(5)3-14)15-8(11,12)13/h1-2H
• InChI Key： UAVOLIUHRUOFEY-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C#N)C=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 33